Cas no 62619-46-9 (2-(Methoxyimino)-propanedioic Acid 1,3-Diethyl Ester)

• Product Name: 2-(Methoxyimino)-propanedioic Acid 1,3-Diethyl Ester
• CAS No: 62619-46-9
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 437812
• Update Time: 2025-06-08

2-(Methoxyimino)-propanedioic Acid 1,3-Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (methoxyimino)-, diethyl ester
• diethyl 2-methoxyiminopropanedioate
• 2-(Methoxyimino)-propanedioic Acid 1,3-Diethyl Ester

• Inchi： 1S/C8H13NO5/c1-4-13-7(10)6(9-12-3)8(11)14-5-2/h4-5H2,1-3H3
• InChI Key： XYFCBAVIWSGQGK-UHFFFAOYSA-N
• SMILES： O(C(/C(/C(=O)OCC)=N/OC)=O)CC

Computed Properties

• Exact Mass: 203.07939

Experimental Properties

• PSA: 74.19

Additional information on 2-(Methoxyimino)-propanedioic Acid 1,3-Diethyl Ester

Introduction to 2-(Methoxyimino)-propanedioic Acid 1,3-Diethyl Ester (CAS No. 62619-46-9)

2-(Methoxyimino)-propanedioic acid 1,3-diethyl ester, also known by its CAS number 62619-46-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of propanedioic acid, characterized by its unique methoxyimino functional group and diethyl ester moieties. The structure of this compound offers a versatile platform for various chemical reactions and biological applications, making it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.

The molecular formula of 2-(Methoxyimino)-propanedioic acid 1,3-diethyl ester is C₉H₁₄O₅N, and its molecular weight is approximately 206.21 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions and analytical methods.

In recent years, the study of 2-(Methoxyimino)-propanedioic acid 1,3-diethyl ester has gained significant attention due to its potential applications in the development of new drugs and therapeutic agents. Research has shown that compounds with similar structures exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of methoxyimino derivatives to inhibit specific enzymes involved in cancer cell proliferation.

The synthesis of 2-(Methoxyimino)-propanedioic acid 1,3-diethyl ester can be achieved through several routes. One common method involves the reaction of propanedioic acid diethyl ester with methoxyamine hydrochloride in the presence of a base such as triethylamine. This reaction proceeds via an imine formation step followed by cyclization to form the desired product. The yield and purity of the final compound can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

Beyond its use as an intermediate in pharmaceutical synthesis, 2-(Methoxyimino)-propanedioic acid 1,3-diethyl ester has also found applications in other areas of chemistry. For example, it can serve as a building block for the synthesis of complex molecules with diverse functionalities. In polymer science, this compound can be incorporated into polymer chains to introduce specific functional groups that enhance material properties such as thermal stability and mechanical strength.

The safety and environmental impact of 2-(Methoxyimino)-propanedioic acid 1,3-diethyl ester are important considerations for its industrial use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes. Additionally, waste disposal should follow standard guidelines to minimize environmental impact.

In conclusion, 2-(Methoxyimino)-propanedioic acid 1,3-diethyl ester (CAS No. 62619-46-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further exploration and development. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.